1-(3-Fluorocyclobutyl)ethanone
Description
1-(3-Fluorocyclobutyl)ethanone is an organic compound characterized by a fluorine atom attached to a cyclobutyl ring, which is further connected to an ethanone group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Fluorocyclobutyl)ethanone typically involves the fluorination of cyclobutyl ethanone derivatives. One common method includes the use of fluorinating agents such as diethylaminosulfur trifluoride (DAST) or Selectfluor. The reaction is usually carried out under controlled conditions to ensure selective fluorination at the desired position on the cyclobutyl ring.
Industrial Production Methods: Industrial production of this compound may involve large-scale fluorination processes using continuous flow
Properties
Molecular Formula |
C6H9FO |
|---|---|
Molecular Weight |
116.13 g/mol |
IUPAC Name |
1-(3-fluorocyclobutyl)ethanone |
InChI |
InChI=1S/C6H9FO/c1-4(8)5-2-6(7)3-5/h5-6H,2-3H2,1H3 |
InChI Key |
VHQIPBSDXYHAQI-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C1CC(C1)F |
Origin of Product |
United States |
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